Cas no 147767-16-6 (2,5-Pyrrolidinedithione,1-(2-phenylethyl)-)

• Product Name: 2,5-Pyrrolidinedithione,1-(2-phenylethyl)-
• CAS No: 147767-16-6
• MF: C₁₂H₁₃NS₂
• MW: 235.368320226669
• CID: 100674
• PubChem ID: 45118719
• Update Time: 2025-04-18

2,5-Pyrrolidinedithione,1-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedithione,1-(2-phenylethyl)-
• 1-Phenethylpyrrolidine-2,5-dithione
• 147767-16-6
• 2,5-Pyrrolidinedithione, 1-(2-phenylethyl)-

• Inchi： 1S/C12H13NS2/c14-11-6-7-12(15)13(11)9-8-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： OGPXJTKMLVTSRJ-UHFFFAOYSA-N
• SMILES： S=C1CCC(N1CCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 235.04909
• Monoisotopic Mass: 235.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 3.24